Cas no 72297-22-4 ( )

• Product Name: &nbsp
• CAS No: 72297-22-4
• MF: C₂₀H₂₄O₄
• MW: 328.402166366577
• CID: 977060
• PubChem ID: 317429
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-[4-(4-carboxybutyl)naphthalen-1-yl]pentanoic acid
• DTXSID30312047
• 1,4-Naphthalenedipentanoic acid
• 72297-22-4
• NSC-249220
• SCHEMBL17537562
• NSC249220
•  

• Inchi： 1S/C20H24O4/c21-19(22)11-5-1-7-15-13-14-16(8-2-6-12-20(23)24)18-10-4-3-9-17(15)18/h3-4,9-10,13-14H,1-2,5-8,11-12H2,(H,21,22)(H,23,24)
• InChI Key： SDWSCQAOXYYSOV-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(=C2C=CC=CC=12)CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 328.16752
• Monoisotopic Mass: 328.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6